Cas no 477-52-1 (β-Apopicropodophyllin)
β-Apopicropodophyllin structure
Product Name:β-Apopicropodophyllin
CAS No:477-52-1
MF:C22H20O7
MW:396.390007019043
CID:1518376
PubChem ID:6452099
Update Time:2025-04-21
β-Apopicropodophyllin Chemical and Physical Properties
Names and Identifiers
-
- (5R)-5-(3,4,5-trimethoxyphenyl)-5,9-dihydrofuro[3',4':6,7]naphtho[2,3-d][1,3]dioxol-6(8H)-one
- Furo(3',4':6,7)naphtho(2,3-d)-1,3-dioxol-6(8H)-one, 5,9-dihydro-5-(3,4,5-trimethoxyphenyl)-, (R)-
- furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(8H)-one, 5,9-dihydro-5-(3,4,5-trimethoxyphenyl)-, (5R)-
- (5R)-5-(3,4,5-trimethoxyphenyl)-8,9-dihydro-5H-[2]benzofuro[5,6-f][1,3]benzodioxol-6-one
- HY-N11600
- 477-52-1
- DTXSID00197247
- (R)-5-(3,4,5-Trimethoxyphenyl)-5,9-dihydrofuro[3',4':6,7]naphtho[2,3-d][1,3]dioxol-6(8H)-one
- SCHEMBL24008702
- CHEMBL330498
- beta-Apopicropodophyllin
- DB15590
- CS-0650877
- DA-68908
- β-Apopicropodophyllin
-
- Inchi: 1S/C22H20O7/c1-24-17-6-12(7-18(25-2)21(17)26-3)19-14-8-16-15(28-10-29-16)5-11(14)4-13-9-27-22(23)20(13)19/h5-8,19H,4,9-10H2,1-3H3/t19-/m1/s1
- InChI Key: OPGVEBTYBAOEHZ-LJQANCHMSA-N
- SMILES: O1C(C2=C(C1)CC1C=C3C(=CC=1[C@H]2C1C=C(C(=C(C=1)OC)OC)OC)OCO3)=O
Computed Properties
- Exact Mass: 396.1209
- Monoisotopic Mass: 396.120903
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 29
- Rotatable Bond Count: 4
- Complexity: 662
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 72.4
- XLogP3: 2.9
Experimental Properties
- Density: 1.4
- Boiling Point: 580.8°C at 760 mmHg
- Flash Point: 254.7°C
- Refractive Index: 1.641
- PSA: 72.45
β-Apopicropodophyllin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A477520-250mg |
β-Apopicropodophyllin |
477-52-1 | 250mg |
$ 1200.00 | 2023-09-09 |
β-Apopicropodophyllin Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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